Cas no 61907-54-8 (Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-)
61907-54-8 structure
Product Name:Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-
CAS No:61907-54-8
MF:C14H2F8O6S
MW:450.214311122894
CID:463380
PubChem ID:71391292
Update Time:2025-04-19
Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-carboxy-2,3,5,6-tetrafluorophenyl)sulfonyl-2,3,5,6-tetrafluorobenzoic acid
- 61907-54-8
- DTXSID10813168
- 4,4'-Sulfonylbis(tetrafluorobenzoic acid)
- Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-
-
- Inchi: 1S/C14H2F8O6S/c15-3-1(13(23)24)4(16)8(20)11(7(3)19)29(27,28)12-9(21)5(17)2(14(25)26)6(18)10(12)22/h(H,23,24)(H,25,26)
- InChI Key: TVQIRDPRJXZLAZ-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)(C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)(=O)=O
Computed Properties
- Exact Mass: 449.94436
- Monoisotopic Mass: 449.94443425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 108.74
Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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